1-[2-(diethylamino)ethyl]-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
1-[2-(diethylamino)ethyl]-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0728129
InChI:
InChI=1S/C26H31FN2O4/c1-5-28(6-2)15-16-29-23(18-9-13-21(14-10-18)33-17(3)4)22(25(31)26(29)32)24(30)19-7-11-20(27)12-8-19/h7-14,17,23,30H,5-6,15-16H2,1-4H3/b24-22+
SMILES:
CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)F)O)C(=O)C1=O)C3=CC=C(C=C3)OC(C)C
Molecular Formula:
C26H31FN2O4
Molecular Weight:
454.5 g/mol
1-[2-(diethylamino)ethyl]-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.:
Cat. No.: VC0728129
Molecular Formula: C26H31FN2O4
Molecular Weight: 454.5 g/mol
* For research use only. Not for human or veterinary use.
![1-[2-(diethylamino)ethyl]-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H31FN2O4 |
|---|---|
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | (4E)-1-[2-(diethylamino)ethyl]-4-[(4-fluorophenyl)-hydroxymethylidene]-5-(4-propan-2-yloxyphenyl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C26H31FN2O4/c1-5-28(6-2)15-16-29-23(18-9-13-21(14-10-18)33-17(3)4)22(25(31)26(29)32)24(30)19-7-11-20(27)12-8-19/h7-14,17,23,30H,5-6,15-16H2,1-4H3/b24-22+ |
| Standard InChI Key | VFKRXVORPXKBNE-ZNTNEXAZSA-N |
| Isomeric SMILES | CC[NH+](CC)CCN1C(/C(=C(/C2=CC=C(C=C2)F)\[O-])/C(=O)C1=O)C3=CC=C(C=C3)OC(C)C |
| SMILES | CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)F)O)C(=O)C1=O)C3=CC=C(C=C3)OC(C)C |
| Canonical SMILES | CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)F)[O-])C(=O)C1=O)C3=CC=C(C=C3)OC(C)C |
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